[S(R)]-N-[(1S)-1-(2',4',6'-Triisopropyl)-(1,1'-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide

• Molecular Formula: C39H50NOPS
• Molecular Weight: 611.9 g/mol
• IUPAC Name: N-[2-diphenylphosphanyl-1-[2-[2,4,6-tri(propan-2-yl)phenyl]phenyl]ethyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C39H50NOPS/c1-27(2)30-24-35(28(3)4)38(36(25-30)29(5)6)34-23-17-16-22-33(34)37(40-43(41)39(7,8)9)26-42(31-18-12-10-13-19-31)32-20-14-11-15-21-32/h10-25,27-29,37,40H,26H2,1-9H3
• InChI Key: DLRLCFOJDAMIJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)C2=CC=CC=C2C(CP(C3=CC=CC=C3)C4=CC=CC=C4)NS(=O)C(C)(C)C)C(C)C

Description

[S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide is a complex organic compound with significant applications in various fields of scientific research. This compound is known for its unique structural properties and its role in various chemical reactions.

Preparation Methods

The synthesis of [S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide involves several steps. The synthetic route typically includes the following steps:

Formation of the biphenyl core: This involves the coupling of two phenyl rings.

Introduction of the triisopropyl groups: This step involves the addition of isopropyl groups to the biphenyl core.

Attachment of the diphenylphosphino group:

Formation of the sulfinamide group:

Chemical Reactions Analysis

[S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidation products.

Reduction: It can also undergo reduction reactions to form reduced products.

Substitution: The compound can undergo substitution reactions, where one or more of its functional groups are replaced by other groups.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Scientific Research Applications

[S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide has several applications in scientific research, including:

Chemistry: It is used as a ligand in various catalytic reactions, including asymmetric synthesis and cross-coupling reactions.

Biology: The compound is used in the study of enzyme mechanisms and protein-ligand interactions.

Industry: The compound is used in the production of fine chemicals and pharmaceuticals

Mechanism of Action

The mechanism of action of [S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide involves its interaction with various molecular targets. The compound acts as a ligand, binding to metal centers in catalytic reactions. This binding facilitates the activation of substrates and the formation of reaction intermediates, leading to the desired products .

Comparison with Similar Compounds

[S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide can be compared with other similar compounds, such as:

[S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfonamide: This compound has a sulfonamide group instead of a sulfinamide group.

[S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfonate: This compound has a sulfonate group instead of a sulfinamide group.

The uniqueness of [S®]-N-[(1S)-1-(2’,4’,6’-Triisopropyl)-(1,1’-biphenyl)-2-yl-2-(diphenylphosphino)ethyl]-2-methyl-2-propanesulfinamide lies in its specific structural features and its ability to act as a versatile ligand in various catalytic reactions .